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Compound of Interest

Compound Name: 4,5-dimethylphthalic Acid

CAS No.: 5680-10-4

Cat. No.: B3053886

Get Quote

CAS Number: 5680-10-4 Chemical Formula: C₁₀H₁₀O₄ Molecular Weight: 194.18 g/mol

Synonyms: 4,5-Dimethylbenzene-1,2-dicarboxylic acid; 4,5-Dimethylphthalic acid.[1][2]

Part 1: Executive Summary & Chemical Identity[1]
4,5-Dimethylphthalic acid is a dicarboxylic acid derivative of benzene, structurally

characterized by two carboxylic acid groups at the ortho positions (1,2-) and two methyl groups

at the 4 and 5 positions.[1] It serves as a critical intermediate in the synthesis of functionalized

phthalocyanines, polyimides, and polyesters. Its structural rigidity and electron-donating methyl

substituents make it a valuable building block for developing high-performance polymers and

optoelectronic materials.[1]

While less ubiquitous than its parent compound, phthalic acid, 4,5-dimethylphthalic acid
presents specific handling challenges due to its potential for respiratory irritation and

sensitization, particularly during powder handling or synthesis from its anhydride precursor.

Physicochemical Profile[1][2][3][4][5][6][7]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3053886#bc-rfq
https://www.benchchem.com/product/b3053886/docs?utm_src=pdf-body#technical-guide-health-safety-and-handling-of-4-5-dimethylphthalic-acid
http://accelachem.com/cn/productview_goodsid_550519_goodscode_SY076232.html
https://www.bldpharm.com/products/861555-67-1.html
https://www.benchchem.com/product/b3053886/docs?utm_src=pdf-body#technical-guide-health-safety-and-handling-of-4-5-dimethylphthalic-acid
http://accelachem.com/cn/productview_goodsid_550519_goodscode_SY076232.html
http://accelachem.com/cn/productview_goodsid_550519_goodscode_SY076232.html
https://www.benchchem.com/product/b3053886/docs?utm_src=pdf-body#technical-guide-health-safety-and-handling-of-4-5-dimethylphthalic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053886?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value / Description Source/Note

Physical State Solid (Crystalline powder) [1]

Color White to off-white [1]

Melting Point > 150°C (Predicted)
Analogous to phthalic acid

(207°C dec.) [2]

Solubility
Soluble in DMSO, Methanol,

dilute Alkali; Poor in Water
[3]

Acidity (pKa) pKa₁ ≈ 3.0–3.2 (Predicted)

Electron-donating methyls

slightly decrease acidity vs.

phthalic acid (pKa₁ 2.[1][3]9)

Reactivity

Susceptible to dehydration to

form 4,5-dimethylphthalic

anhydride upon heating.[1]

[4]

Part 2: Hazard Identification & Toxicology (GHS)[1]
Signal Word:WARNING

Based on structural analogs and available safety data sheets (SDS) from major suppliers, 4,5-
dimethylphthalic acid is classified under the following GHS categories.

Hazard Statements
H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]
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P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.[1]

Remove contact lenses, if present and easy to do. Continue rinsing.

Toxicological Insights
Acute Toxicity: Data is limited.[1] Oral LD50 is expected to be > 2000 mg/kg based on

phthalic acid analogs, but ingestion should be strictly avoided.

Sensitization: While not explicitly classified as a sensitizer in all databases, ortho-phthalic

acid derivatives (especially anhydrides) are known respiratory sensitizers.[1] Treat this

compound as a potential sensitizer, especially if heating it, as it may dehydrate to the

anhydride in situ [5].

Carcinogenicity: No component of this product present at levels greater than or equal to

0.1% is identified as probable, possible, or confirmed human carcinogen by IARC.

Part 3: Occupational Hygiene & Exposure Control[1]
Effective exposure control relies on a hierarchy of measures, prioritizing engineering controls

over Personal Protective Equipment (PPE).

Engineering Controls[1]
Local Exhaust Ventilation (LEV): Mandatory when handling dry powder to prevent airborne

dust formation.[1]

Fume Hood: All synthesis steps involving heating, solvents, or dehydration must be

performed inside a certified chemical fume hood.

Dust Enclosure: Use a glove box or static-dissipative powder hood if weighing quantities >

10 grams.[1]

Personal Protective Equipment (PPE)[1]
Respiratory: NIOSH-approved N95 (minimum) or P100 respirator if dust generation is

uncontrolled.[1]
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Skin: Nitrile gloves (minimum thickness 0.11 mm).[1] Breakthrough time is generally good for

solid acids, but change immediately if dissolved in organic solvents.

Eye: Chemical safety goggles.[1] Safety glasses are insufficient if fine dust is present.[1]

Visualization: Exposure Control Hierarchy
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Figure 1: Hierarchy of controls for handling 4,5-dimethylphthalic acid, emphasizing

engineering controls to mitigate respiratory risks.
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Part 4: Experimental Workflow & Synthesis Safety
The synthesis of 4,5-dimethylphthalic acid often involves a Diels-Alder reaction followed by

oxidation/aromatization.[1] A common "Green Chemistry" route involves reacting 2,3-dimethyl-

1,3-butadiene with an acetylenic dienophile or maleic anhydride equivalents [6].[1]

Protocol: Synthesis via Diels-Alder & Aromatization
Note: This protocol assumes a "Green" oxidative aromatization route.[1][4]

Reagents:

2,3-Dimethyl-1,3-butadiene (Flammable, volatile)[1]

Maleic Anhydride (Corrosive, sensitizer) or Acetylenedicarboxylic acid

Solvent: Water (Green) or Toluene[1]

Oxidant: H₂O₂ / HBr (in situ bromine generation)[1][5]

Step-by-Step Procedure:

Diels-Alder Cycloaddition:

Setup: In a round-bottom flask equipped with a reflux condenser, combine 2,3-dimethyl-

1,3-butadiene and maleic anhydride.

Safety: Perform in a fume hood. 2,3-dimethyl-1,3-butadiene is highly flammable; keep

away from static sources.[1]

Reaction: Heat to reflux (if using toluene) or stir at RT (aqueous suspension) to form the

cis-4,5-dimethyl-1,2,3,6-tetrahydrophthalic anhydride intermediate.[1]

Hydrolysis & Aromatization:

Hydrolysis:[1][6][4][7][8][9] Treat the anhydride intermediate with dilute aqueous NaOH to

open the ring to the dicarboxylate.
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Aromatization:[1][10] Add H₂O₂ and catalytic HBr (or another oxidant) to dehydrogenate

the ring.

Caution: This step is exothermic.[1] Add oxidant slowly. Monitor temperature.

Isolation:

Acidify the solution with HCl to precipitate 4,5-dimethylphthalic acid.[1]

Filter the white solid and wash with cold water.

Visualization: Synthesis Logic Flow
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Figure 2: Synthetic pathway for 4,5-dimethylphthalic acid via Diels-Alder cycloaddition and

subsequent aromatization.[1]

Part 5: Handling, Storage, & Emergency Protocols
Storage Conditions

Temperature: Room temperature (15–25°C).

Atmosphere: Keep container tightly closed. Hygroscopic potential is low, but moisture can

promote clumping.

Incompatibilities: Strong oxidizing agents, strong bases.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

http://accelachem.com/cn/productview_goodsid_550519_goodscode_SY076232.html
https://www.scribd.com/document/738695580/Pu-00018859
http://accelachem.com/cn/productview_goodsid_550519_goodscode_SY076232.html
https://www.benchchem.com/product/b3053886/docs?utm_src=pdf-body#technical-guide-health-safety-and-handling-of-4-5-dimethylphthalic-acid
http://accelachem.com/cn/productview_goodsid_550519_goodscode_SY076232.html
https://www.benchchem.com/product/b3053886/docs?utm_src=pdf-body-img#technical-guide-health-safety-and-handling-of-4-5-dimethylphthalic-acid
https://www.benchchem.com/product/b3053886/docs?utm_src=pdf-body#technical-guide-health-safety-and-handling-of-4-5-dimethylphthalic-acid
http://accelachem.com/cn/productview_goodsid_550519_goodscode_SY076232.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053886?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Response[1]
Scenario Immediate Action

Eye Contact

Rinse immediately with plenty of water for at

least 15 minutes. Lift eyelids. Seek medical

attention if irritation persists.

Skin Contact
Wash off with soap and plenty of water.[1]

Remove contaminated clothing.

Inhalation
Move person to fresh air.[1] If breathing is

difficult, give oxygen (trained personnel only).

Spill

Do not dry sweep. Wet the powder slightly to

prevent dusting, or use a HEPA-filter vacuum.[1]

Place in a closed container for disposal.

Fire

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide. Warning: Emits

toxic carbon oxides upon combustion.

Part 6: Regulatory Landscape[1]
TSCA (USA): Listed (Verify specific inventory status for R&D vs. Commercial use; often falls

under Low Volume Exemptions for derivatives).[1]

REACH (EU): Pre-registered or registered as an intermediate.[1]

Research Use: Primarily supplied for R&D purposes. Users must comply with local

laboratory safety regulations (e.g., OSHA Laboratory Standard 29 CFR 1910.1450).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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